molecular formula C9H11F B8350389 3-Ethyl-1-fluoro-5-methylbenzene

3-Ethyl-1-fluoro-5-methylbenzene

Cat. No. B8350389
M. Wt: 138.18 g/mol
InChI Key: SANMLBOHAXBMMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-1-fluoro-5-methylbenzene is a useful research compound. Its molecular formula is C9H11F and its molecular weight is 138.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Ethyl-1-fluoro-5-methylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Ethyl-1-fluoro-5-methylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Ethyl-1-fluoro-5-methylbenzene

Molecular Formula

C9H11F

Molecular Weight

138.18 g/mol

IUPAC Name

1-ethyl-3-fluoro-5-methylbenzene

InChI

InChI=1S/C9H11F/c1-3-8-4-7(2)5-9(10)6-8/h4-6H,3H2,1-2H3

InChI Key

SANMLBOHAXBMMS-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CC(=C1)C)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyllithium (40 ml, 64 mmol) was added dropwise at 0° C. to a slurry of copper(I)iodide (6.42 g, 33.6 mmol) in diethyl ether (20 ml). After being stirred at 0° C. for 30 minutes, the clear colorless homogeneous cuprate solution was cooled to −78° C. where 3-bromomethyl-1-fluoro-5-methylbenzene (5.15 g, 25.4 mmol) in 10 ml diethyl ether was added. The temperature was allowed to rise slowly. The reaction was quenched at −50° C. with NH4Cl/NH3-buffer (50 ml). Extraction with diethyl ether (3×50 ml), brine (1×100 ml). The organic layer was dried over MgSO4, filtered and the solvents were removed to yield 3.3 g (94%) of the title compound.
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
6.42 g
Type
catalyst
Reaction Step One
[Compound]
Name
cuprate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5.15 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
94%

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